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SNIPER(ABL)-033 Profile

Feature Description

Molecular
Class

SNIPER (Specific and Non-genetic IAP-dependent Protein Eraser), a type of

PROTAC (Proteolysis-Targeting Chimera) [1] [2].

Target Protein BCR-ABL oncoprotein [1].

Target Ligand HG-7-85-01 (an ABL kinase inhibitor) [1].

E3 Ligase
Ligand

LCL161 derivative (recruits IAP proteins) [1].

Reported DC₅₀ 0.3 μM (half-maximal degradation concentration in K562 CML cells) [1].

Comparative Degradation Activity

The table below places the activity of SNIPER(ABL)-033 in the context of other BCR-ABL degraders

reported in the same study [3]. The data shows that the effectiveness of a degrader depends heavily on the

specific combination of the target ligand and the E3 ligase ligand.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s12904727?utm_src=pdf-body
https://www.smolecule.com/products/s12904727?utm_src=pdf-interest
https://www.smolecule.com/products/s12904727?utm_src=pdf-body
https://www.medchemexpress.com/search.html?q=SNIPER(ABL)-033&ft=&fa=&fp=&srsltid=AfmBOopyU4XWVfn8z01iGICcYFtGlAM65nmZwj8KhZ-pOSkZsn9k2JRi
https://pmc.ncbi.nlm.nih.gov/articles/PMC9122363/
https://www.medchemexpress.com/search.html?q=SNIPER(ABL)-033&ft=&fa=&fp=&srsltid=AfmBOopyU4XWVfn8z01iGICcYFtGlAM65nmZwj8KhZ-pOSkZsn9k2JRi
https://www.medchemexpress.com/search.html?q=SNIPER(ABL)-033&ft=&fa=&fp=&srsltid=AfmBOopyU4XWVfn8z01iGICcYFtGlAM65nmZwj8KhZ-pOSkZsn9k2JRi
https://www.medchemexpress.com/search.html?q=SNIPER(ABL)-033&ft=&fa=&fp=&srsltid=AfmBOopyU4XWVfn8z01iGICcYFtGlAM65nmZwj8KhZ-pOSkZsn9k2JRi
https://www.medchemexpress.com/search.html?q=SNIPER(ABL)-033&ft=&fa=&fp=&srsltid=AfmBOopyU4XWVfn8z01iGICcYFtGlAM65nmZwj8KhZ-pOSkZsn9k2JRi
https://www.smolecule.com/products/s12904727?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6131351/
https://www.smolecule.com/products/s12904727?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Degrader Name
Target
Ligand

E3 Ligase Ligand
Degradation Activity (in
K562 cells)

SNIPER(ABL)-033 (also referred

to as HG-IAP)

HG-7-85-01 IAP (LCL161

derivative)

Weak activity [3].

DAS-IAP Dasatinib IAP (LCL161

derivative)

Effective degradation [3].

DAS-CRBN Dasatinib CRBN

(Pomalidomide)

Effective degradation [3].

HG-VHL HG-7-85-01 VHL Effective degradation [3].

HG-CRBN HG-7-85-01 CRBN
(Pomalidomide)

No activity [3].

Mechanism of Action and Rationale

The diagrams below illustrate the conceptual rationale for degrading BCR-ABL and the mechanism of action

for SNIPERs.
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Rationale for Degrading BCR-ABL SNIPER(ABL)-033 Mechanism of Action

Tyrosine Kinase Inhibitors (TKIs)

Limitations:
- Kinase-independent scaffold functions persist

- Cannot eliminate Leukemia Stem Cells (LSCs)
- Leads to treatment relapse

Degrader Goal:
Remove BCR-ABL protein entirely
to potentially achieve complete cure

Motivates
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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